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Methyl 2-
Compound Name:
oxocyclopentanecarboxylate

Cat. No.: B041794

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray crystallographic data of methyl 2-
oxocyclopentanecarboxylate derivatives. Due to the limited availability of published crystal
structures for a broad range of these derivatives, this edition focuses on a detailed examination
of methyl 1-(2-(fluorosulfonyl)ethyl)-2-oxocyclopentanecarboxylate, a compound of interest for
its potential applications in medicinal chemistry. The guide also includes established protocols
for the synthesis of the parent molecule, methyl 2-oxocyclopentanecarboxylate, which
serves as a crucial starting material for various derivatives.

Introduction to Methyl 2-
oxocyclopentanecarboxylate and its Derivatives

Methyl 2-oxocyclopentanecarboxylate is a versatile bifunctional organic compound featuring
a cyclopentanone ring substituted with a methyl carboxylate group.[1] This structure makes it a
valuable precursor in the synthesis of a wide array of more complex molecules.[1] Its
derivatives are key intermediates in the production of pharmaceuticals, including
prostaglandins, and are utilized in the formation of spirocyclic and fused-ring systems, which
are significant in drug discovery.[1] The reactivity of the ketone and ester functional groups
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allows for numerous chemical transformations, such as alkylation and condensation reactions.

[1]

Comparative Crystallographic Data

A comprehensive search of crystallographic databases reveals a scarcity of publicly available

crystal structures for a series of closely related methyl 2-oxocyclopentanecarboxylate

derivatives. This limits a direct comparative analysis of how different substituents impact the

crystal packing and molecular geometry of this class of compounds. However, a detailed crystal

structure for one derivative, methyl 1-(2-(fluorosulfonyl)ethyl)-2-oxocyclopentanecarboxylate,

has been reported and is presented here as a benchmark for future studies.

Parameter

Methyl 1-(2-(fluorosulfonyl)ethyl)-2-
oxocyclopentanecarboxylate

Chemical Formula CoH13FOsS
Crystal System Triclinic
Space Group P-1

a (A) 5.9390(3)

b (A) 8.1581(4)

c (A 11.3823(8)
a () 89.498(3)
B () 85.314(5)
v (°) 84.916(5)
Volume (A3) 547.48(5)
4 2
Temperature (K) 293
R-factor 0.0303
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Data obtained from the crystallographic study of methyl 1-(2-(fluorosulfonyl)ethyl)-2-
oxocyclopentanecarboxylate.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of scientific findings. Below
are the methodologies for the synthesis of the parent compound and the specific derivative for
which crystallographic data is available.

Synthesis of Methyl 2-oxocyclopentanecarboxylate

The industrial production of methyl 2-oxocyclopentanecarboxylate is typically achieved
through the Dieckmann condensation of dimethyl adipate.[1]

Reaction:

Dimethyl Adipate Deprotonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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